Homoisocitric acid

• CAS RN: 3562-75-2
• Molecular Formula: C7H10O7
• Molecular Weight: 206.15 g/mol
• IUPAC Name: 1-hydroxybutane-1,2,4-tricarboxylic acid
• InChI: InChI=1S/C7H10O7/c8-4(9)2-1-3(6(11)12)5(10)7(13)14/h3,5,10H,1-2H2,(H,8,9)(H,11,12)(H,13,14)
• InChI Key: OEJZZCGRGVFWHK-UHFFFAOYSA-N
• SMILES: C(CC(=O)O)C(C(C(=O)O)O)C(=O)O
• synonyms: 1-hydroxy-1,2,4-butanetricarboxylic acid; homoisocitrate; homoisocitric acid

Description

Homoisocitric acid is a tricarboxylic acid. It is a conjugate acid of a homoisocitrate(1-).

Scientific Research Applications

Preparation and Synthesis

• Homoisocitric acid is synthesized through the reduction of triethyl 2-oxaloglutarate, and further processes involve hydrolysis and dehydration steps for obtaining the free acid and its derivatives (Tucci, Ceci, & Bhattacharjee, 1969).
• Innovative methods for the synthesis of homoisocitric acid involve the conversion of alkynylsilane into the alkynyl thioether and corresponding carboxylic acids, highlighting its stereochemistry (Schmitz, Rouanet-Dreyfuss, Tueni, & Biellmann, 1996).

Biochemical Role and Enzymatic Studies

• Homoisocitric acid is crucial in enzymatic processes like the dehydration to homoaconitic acid in yeast, which is a part of lysine biosynthesis (Strassman & Ceci, 1966).
• The study of homoisocitric dehydrogenase, an enzyme catalyzing the transformation of homoisocitrate to α-ketoadipate, reveals insights into metabolic pathways in organisms like yeast (Rowley & Tucci, 1970).

Applications in Biocatalysis and Biotechnology

• Engineering of homoisocitric dehydrogenase has led to the creation of new enzymes with applications in synthesizing valuable chemicals, demonstrating the potential of homoisocitric acid in biotechnological applications (Dang, 2012).
• Homoisocitric acid has been studied in the context of lysine biosynthesis in organisms like yeast and Rhodotorula, indicating its importance in metabolic pathways and potential industrial applications (Bhattacharjee & Strassman, 1967).

Role in Nitrogen Fixation

• Homoisocitric acid and its analogues play a role in the synthesis of iron-molybdenum cofactor in dinitrogenase, an enzyme essential for nitrogen fixation, underscoring its significance in biochemical processes (Imperial, Hoover, Madden, Ludden, & Shah, 1989).

Mechanistic Insights and Structural Studies

• Research on the chemical mechanism of homoisocitric dehydrogenase provides insight into its role in biochemical reactions, furthering understanding of metabolic pathways (Lin, Volkman, Nicholas, Yamamoto, Eguchi, Nimmo, West, & Cook, 2008).